Cas no 121055-69-4 (2',5'-bis-O-[tert-butyl(dimethyl)silyl]-3'-cyano-3'-deoxyadenosine)

• Product Name: 2',5'-bis-O-[tert-butyl(dimethyl)silyl]-3'-cyano-3'-deoxyadenosine
• CAS No: 121055-69-4
• MF: C₂₃H₄₀N₆O₃Si₂
• MW: 504.773106575012
• CID: 1212144
• PubChem ID: 452048
• Update Time: 2025-04-20

2',5'-bis-O-[tert-butyl(dimethyl)silyl]-3'-cyano-3'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 2',5'-bis-O-[tert-butyl(dimethyl)silyl]-3'-cyano-3'-deoxyadenosine
• (2S,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolane-3-carbonitrile
• 2',5'-Bis-O-(t-butyldimethylsilyl)-3'-C-cyano-3'-deoxyadenosine
• 121055-69-4
• Adenosine, 3'-cyano-3'-deoxy-2',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• DTXSID50153131
• (2S,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-((tert-butyldimethylsilyl)oxy)-2-(((tert-butyldimethylsilyl)oxy)methyl)tetrahydrofuran-3-carbonitrile
• (2S,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]tetrahydrofuran-3-carbonitrile
• CHEMBL2114989
• Adenosine, 3'-cyano-3'-deoxy-2',5'-bis-O-((1,1-dimethylethyl)dimethylsilyl)-

• Inchi： 1S/C23H40N6O3Si2/c1-22(2,3)33(7,8)30-12-16-15(11-24)18(32-34(9,10)23(4,5)6)21(31-16)29-14-28-17-19(25)26-13-27-20(17)29/h13-16,18,21H,12H2,1-10H3,(H2,25,26,27)/t15-,16-,18-,21-/m1/s1
• InChI Key： FCYKAECAKOIHFF-BZSOYRFXSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO[Si](C)(C)C(C)(C)C)[C@H]1C#N

Computed Properties

• Exact Mass: 504.2703
• Monoisotopic Mass: 504.27004223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.1